5-[(4-ethylphenoxy)methyl]-3-(2-thienyl)-1,2,4-oxadiazole
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Overview
Description
Synthesis Analysis
The synthesis of 1,3,4-oxadiazoles typically involves cyclization reactions of appropriate precursors. For instance, the synthesis could involve hydrazinolysis followed by reaction with different aromatic aldehydes or acids under specific conditions to yield 1,3,4-oxadiazole derivatives. These compounds are often characterized using techniques such as IR, NMR, and mass spectroscopy to confirm their structures (Dewangan et al., 2015).
Molecular Structure Analysis
The molecular structure of oxadiazole derivatives can be extensively analyzed using X-ray crystallography, revealing details about bond lengths, angles, and overall geometry. The molecular structures are generally planar, contributing to their specific chemical properties and interactions (Hughes et al., 2004).
Chemical Reactions and Properties
1,3,4-Oxadiazoles undergo various chemical reactions, including nucleophilic substitution and electrophilic addition, depending on the substituents attached to the oxadiazole ring. The presence of functional groups such as ethylphenoxy and thienyl modifies the chemical reactivity and interactions of the compound. These chemical behaviors are crucial for the application of oxadiazoles in different fields (Unangst et al., 1994).
Physical Properties Analysis
The physical properties of oxadiazole derivatives, such as solubility, melting point, and crystalline nature, are influenced by their molecular structure. These properties are essential for determining the compound's suitability for various applications and for formulating pharmaceuticals or materials (Almasirad et al., 2004).
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, reactivity towards other chemical entities, and stability under different conditions, are defined by the functional groups attached to the oxadiazole core. For example, the electron-withdrawing or donating nature of substituents can significantly affect the chemical behavior and reactivity of these compounds (Nimbalkar et al., 2016).
properties
IUPAC Name |
5-[(4-ethylphenoxy)methyl]-3-thiophen-2-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2S/c1-2-11-5-7-12(8-6-11)18-10-14-16-15(17-19-14)13-4-3-9-20-13/h3-9H,2,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXGFZXMKIVRAFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC2=NC(=NO2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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